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Compound of Interest

Compound Name: Benzylmalonic acid

Cat. No.: B119931 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

Benzylmalonic acid (CAS No: 616-75-1). The information is intended for researchers,

scientists, and professionals in drug development. This document summarizes key quantitative

data, outlines general experimental protocols for property determination, and includes a

workflow diagram for clarity.

Quantitative Physical Properties
The physical properties of Benzylmalonic acid are summarized in the table below. The data

has been compiled from various chemical databases and suppliers. It is important to note that

some values are estimates and may vary between different sources.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₄ [1][2][3][4]

Molecular Weight 194.18 g/mol [1][3][5][6]

Melting Point 117-123 °C [1][2][5][6][7][8]

Boiling Point
~290.62 - 378 °C (rough

estimates)
[1][2][9]

Density
~1.25 - 1.37 g/cm³ (rough

estimates)
[1][2][9]

pKa 3.18 ± 0.10 (Predicted) [1][2][9]

Vapor Pressure 2.44E-07 mmHg at 25°C [1]

Flash Point ~206.8°C [1]

Refractive Index ~1.5430 (estimate) [1][2]

General Physical Characteristics
Appearance: Benzylmalonic acid is typically described as a solid that can appear as white

to pale yellow crystals or crystalline powder[1][2].

Solubility: It is soluble in several organic solvents, including chloroform, Dimethyl Sulfoxide

(DMSO), ethyl acetate, and methanol[1][2]. Its solubility in water is low[10][11][12][13].

Experimental Protocols
Detailed experimental protocols for the precise determination of physical properties are crucial

for ensuring data accuracy and reproducibility. Below are generalized methodologies for

determining the melting point and solubility of a solid organic compound like Benzylmalonic
acid.

3.1. Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity and is typically reported as

a range.
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Principle: The temperature at which the first crystal of a substance begins to melt and the

temperature at which the last crystal disappears are recorded to define the melting point range.

A narrow melting point range is indicative of a pure substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or digital melting point device)[14][15][16]

Capillary tubes (sealed at one end)[14][15][17]

Mortar and pestle[16]

Spatula[14]

Thermometer (calibrated)[15]

Procedure:

Sample Preparation: A small amount of the Benzylmalonic acid sample is finely crushed

into a powder using a mortar and pestle to ensure uniform heat distribution[14][17].

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm[14][17].

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus[14].

Rapid Determination (Optional): A preliminary "fast run" can be conducted by heating the

sample at a rate of 5-10 °C per minute to get an approximate melting point[14].

Accurate Determination: A fresh sample is used for an accurate measurement. The

apparatus is heated to a temperature about 20 °C below the approximate melting point found

in the fast run. The heating rate is then reduced to approximately 2 °C per minute[14][16].

Data Recording: The temperature at which the first liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

liquid is recorded as the end of the melting range[14][15].
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Safety Precautions: The melting point apparatus can reach high temperatures and should be

handled with care. The apparatus should be allowed to cool before handling[14].

3.2. Determination of Solubility

The solubility of a compound in a particular solvent at a specific temperature is a fundamental

physical property.

Principle: A saturated solution is prepared at a constant temperature, and the concentration of

the dissolved solute is then determined. Common methods for concentration determination

include gravimetric analysis and titration.

Apparatus:

Constant temperature bath or shaker[18]

Sealed containers (e.g., flasks or vials)[18]

Filtration or centrifugation equipment[18]

Analytical balance[18]

Volumetric glassware[19]

Titration setup (burette, pipette, conical flasks)[19]

Procedure (Gravimetric Method):

Preparation of Saturated Solution: An excess amount of Benzylmalonic acid is added to a

known volume or mass of the solvent in a sealed container[18].

Equilibration: The mixture is agitated in a constant temperature bath for a sufficient period to

ensure that equilibrium is reached and the solution is saturated[18].

Phase Separation: The undissolved solid is separated from the saturated solution using

filtration or centrifugation[18].
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Solvent Evaporation: A precisely measured volume or mass of the clear supernatant is

transferred to a pre-weighed container. The solvent is then carefully evaporated (e.g., in a

vacuum oven) until a constant weight of the dried Benzylmalonic acid is achieved[18].

Calculation: The solubility is calculated as the mass of the dissolved solid per volume or

mass of the solvent.

Procedure (Titrimetric Method):

Preparation of Saturated Solution: A saturated solution is prepared as described above[18]

[19].

Sampling and Dilution: A known volume of the clear, saturated solution is carefully withdrawn

and, if necessary, diluted with a suitable solvent to a concentration appropriate for

titration[18].

Titration: The Benzylmalonic acid solution is titrated with a standardized solution of a strong

base (e.g., sodium hydroxide) using a suitable indicator like phenolphthalein[18][20].

Endpoint Determination: The titration is continued until the endpoint, indicated by a persistent

color change, is reached[18].

Calculation: The concentration of Benzylmalonic acid in the saturated solution is calculated

from the volume and concentration of the titrant used.

Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the melting point of a solid compound.
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Caption: Workflow for determining the melting point of a solid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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